17,21-Dihydroxy-16beta-methylpregna-1,4,9(11)-triene-3,20-dione 21-benzoate

• CAS No.: 39780-55-7
• Molecular Formula: C29H32O5
• Molecular Weight: 460.6 g/mol
• IUPAC Name: [2-[(8S,10S,13S,14S,16S,17R)-17-hydroxy-10,13,16-trimethyl-3-oxo-7,8,12,14,15,16-hexahydro-6H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] benzoate
• InChI: InChI=1S/C29H32O5/c1-18-15-24-22-10-9-20-16-21(30)11-13-27(20,2)23(22)12-14-28(24,3)29(18,33)25(31)17-34-26(32)19-7-5-4-6-8-19/h4-8,11-13,16,18,22,24,33H,9-10,14-15,17H2,1-3H3/t18-,22+,24-,27-,28-,29-/m0/s1
• InChI Key: IBKVCXOXJXABNY-SCKJBXJSSA-N
• Isomeric SMILES: C[C@H]1C[C@H]2[C@@H]3CCC4=CC(=O)C=C[C@@]4(C3=CC[C@@]2([C@]1(C(=O)COC(=O)C5=CC=CC=C5)O)C)C
• Canonical SMILES: CC1CC2C3CCC4=CC(=O)C=CC4(C3=CCC2(C1(C(=O)COC(=O)C5=CC=CC=C5)O)C)C

Description

EINECS 254-630-8 is a chemical substance listed in the European Inventory of Existing Commercial Chemical Substances (EINECS). This inventory includes substances that were on the European Community market between January 1, 1971, and September 18, 1981 . The compound is identified by its unique EINECS number, which helps in tracking and regulating its use in various industries.

Chemical Reactions Analysis

EINECS 254-630-8 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions depend on the desired outcome. For instance, oxidation reactions may involve the use of oxidizing agents like potassium permanganate, while reduction reactions might use reducing agents such as sodium borohydride. The major products formed from these reactions vary based on the specific reagents and conditions employed .

Scientific Research Applications

EINECS 254-630-8 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various chemical reactions and synthesis processes. In biology, it may be used in studies involving cellular processes and biochemical pathways. In medicine, the compound could be involved in the development of pharmaceuticals or as a diagnostic tool. Industrial applications include its use in manufacturing processes, quality control, and as an intermediate in the production of other chemicals .

Mechanism of Action

The mechanism of action of EINECS 254-630-8 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets, which can lead to changes in cellular functions and biochemical processes. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

EINECS 254-630-8 can be compared with other similar compounds listed in the EINECS inventory. Similar compounds include those with comparable chemical structures and properties. The uniqueness of EINECS 254-630-8 lies in its specific applications and the particular reactions it undergoes. Some similar compounds might include other reagents used in oxidation or reduction reactions, but each compound has its distinct characteristics and uses .